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1. Introduction

N-Nitrosopiperidine is a potent carcinogen and mutagen that requires stringent handling
protocols to ensure the safety of laboratory personnel.[1][2][3] This document provides a

comprehensive Standard Operating Procedure (SOP) for the safe handling, storage, and
disposal of N-Nitrosopiperidine in a laboratory setting. Adherence to these guidelines is
mandatory for all personnel working with this compound.

2. Hazard Identification and Data Presentation

N-Nitrosopiperidine is classified as a probable human carcinogen (IARC Group 2B) and has
demonstrated carcinogenicity in animal studies, causing tumors in the liver, esophagus,
stomach, and lungs.[1] It is a light yellow, oily liquid that is combustible and can be absorbed
through the skin.[1][2][3][4] Short-term exposure can cause irritation to the eyes, while long-
term or repeated exposure carries a significant cancer risk.[1]

Quantitative Data Summary
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Property Value Reference
Molecular Formula C5H10N20 [3]
Molecular Weight 114.15 g/mol [21[31[5]
Appearance Light yellow, oily liquid [21[31[4]
Boiling Point 219 °C [31[5]
Density 1.06 g/mL [3]

Water Solubility

76.48 g/L at 24 °C

[3](5]

LD50 (Oral, Rat) 200 mg/kg [2]
LD50 (Intravenous, Rat) 60 mg/kg [2]
LD50 (Subcutaneous, Rat) 100 mg/kg [2]

Occupational Exposure Limits

Not established

[1]14]

3. Experimental Protocols

3.1. Engineering Controls

 All work with N-Nitrosopiperidine, including weighing, dilution, and handling of stock

solutions, must be conducted in a designated area within a certified chemical fume hood or a

glove box to minimize inhalation exposure.[1][6]

e The work area must be clearly marked with warning signs indicating the presence of a

carcinogen.[7]

o A safety shower and eyewash station must be readily accessible in the immediate work area.

[1]8]

3.2. Personal Protective Equipment (PPE)

o Gloves: Wear double-layered, chemical-resistant gloves (e.g., nitrile or neoprene) at all

times. Change gloves immediately if contaminated.[9]
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o Eye Protection: Chemical safety goggles or a face shield are mandatory.[6][10]

o Lab Coat: A dedicated, buttoned lab coat must be worn. Disposable gowns are
recommended for procedures with a high risk of splashing.[7]

o Respiratory Protection: For procedures that may generate aerosols or if working outside of a
fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor cartridge is
required.[10][11]

3.3. Weighing and Solution Preparation

o Preparation: Before starting, ensure the chemical fume hood is functioning correctly.
Decontaminate the balance and surrounding surfaces.

» Weighing: Tare a sealed container on the balance. Carefully add the required amount of N-
Nitrosopiperidine to the container inside the fume hood. Avoid creating dust or aerosols.

¢ Dissolving: In the fume hood, add the solvent to the container with N-Nitrosopiperidine.
Cap the container and mix gently until the solid is fully dissolved.

e Labeling: Clearly label the container with the chemical name, concentration, date of
preparation, and appropriate hazard warnings (e.g., "Carcinogen").

3.4. Storage

o Store N-Nitrosopiperidine in a tightly sealed, labeled container in a designated, locked, and
ventilated cabinet away from incompatible materials such as strong oxidizing agents.[1][3]
[10]

e The storage area should be cool, dry, and protected from light.[1][11]
e Maintain an accurate inventory of the chemical.
3.5. Waste Disposal

o All waste contaminated with N-Nitrosopiperidine, including empty containers, used PPE,
and absorbent materials, must be collected in a dedicated, sealed, and labeled hazardous
waste container.[1][9]
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» Dispose of the hazardous waste through the institution's environmental health and safety
office, following all local, state, and federal regulations.[1]

3.6. Spill and Emergency Procedures
e Minor Spill (in a fume hood):
o Alert personnel in the immediate area.
o Wear appropriate PPE.
o Absorb the spill with a chemical absorbent material (e.g., vermiculite or sand).[1]
o Collect the absorbent material into a sealed, labeled hazardous waste container.
o Decontaminate the area with a suitable cleaning agent and then wipe with soap and water.

o Major Spill (outside a fume hood):

[e]

Evacuate the area immediately.

o

Alert others and activate the emergency alarm.

[¢]

Contact the institution's emergency response team.

[e]

Do not attempt to clean up the spill without proper training and equipment.
» Personal Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.[1][11]

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[1]

o Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[6][11]
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3][11]

4. Visualizations
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Caption: Workflow for the safe handling of N-Nitrosopiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK590783/table/nitrosamines_t13/
https://www.ncbi.nlm.nih.gov/books/NBK590783/table/nitrosamines_t13/
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23257
https://chemistry.unm.edu/safety/sop-phc.pdf
https://labchem-wako.fujifilm.com/sds/W01W0114-1007JGHEEN.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.biosynth.com/Files/MSDS/FN/26/MSDS_FN26386_4000_EN.pdf
https://cameochemicals.noaa.gov/chemical/16086
https://www.benchchem.com/product/b137855#standard-operating-procedure-for-handling-n-nitrosopiperidine-in-the-lab
https://www.benchchem.com/product/b137855#standard-operating-procedure-for-handling-n-nitrosopiperidine-in-the-lab
https://www.benchchem.com/product/b137855#standard-operating-procedure-for-handling-n-nitrosopiperidine-in-the-lab
https://www.benchchem.com/product/b137855#standard-operating-procedure-for-handling-n-nitrosopiperidine-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b137855?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

